Cas no 78934-73-3 ((3-tert-butyl-1,2-oxazol-5-yl)methanol)

• Product Name: (3-tert-butyl-1,2-oxazol-5-yl)methanol
• CAS No: 78934-73-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 553695
• PubChem ID: 12920232
• Update Time: 2025-04-19

(3-tert-butyl-1,2-oxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol,3-(1,1-dimethylethyl)-
• 5-Isoxazolemethanol,3-(1,1-dimethylethyl)-(9CI)
• (3-tert-Butylisoxazol-5-yl)methanol
• 3-(1,1-Dimethylethyl)isoxazole-5-methanol
• 3-tert-Butyl-5-(hydroxymethyl)isoxazole
• 3-tert-Butyl-5-isoxazolemethanol
• (3-tert-butyl-1,2-oxazol-5-yl)methanol
• QYRFVPCSDYSOLU-UHFFFAOYSA-N
• SCHEMBL3765271
• (3-(tert-Butyl)isoxazol-5-yl)methanol
• 78934-73-3
• AKOS013485378
• CS-0225906
• CHEMBL140395
• (3-t-butyl-isoxazol-5-yl)methanol
• EN300-1251928

• Inchi： 1S/C8H13NO2/c1-8(2,3)7-4-6(5-10)11-9-7/h4,10H,5H2,1-3H3
• InChI Key： QYRFVPCSDYSOLU-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles